6'-methoxy-2,3'-bipyridine-4-carboxamide

• IUPAC Name: 2-(6-methoxypyridin-3-yl)pyridine-4-carboxamide
• InChI: InChI=1S/C12H11N3O2/c1-17-11-3-2-9(7-15-11)10-6-8(12(13)16)4-5-14-10/h2-7H,1H3,(H2,13,16)
• InChI Key: YAZKRRQRVGMTHW-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC=C(C=C1)C2=NC=CC(=C2)C(=O)N
• Molecular Formula: C12H11N3O2
• Molecular Weight: 229.23 g/mol

Description

6'-Methoxy-2,3'-bipyridine-4-carboxamide (CAS: 381725-49-1) is a heterocyclic compound featuring a bipyridine backbone with a methoxy (-OCH₃) group at the 6' position and a carboxamide (-CONH₂) group at the 4-position. Its synthesis is documented in patents and journals, with yields ranging from 83% to 99% depending on the method . The compound is commercially available from suppliers like TCI Chemicals, with purity >97% .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6’-methoxy-2,3’-bipyridine-4-carboxamide typically involves the coupling of pyridine derivatives. One common method is the Suzuki coupling reaction, which involves the reaction of a boronic acid derivative with a halogenated pyridine in the presence of a palladium catalyst. The reaction conditions usually include a base such as potassium carbonate and a solvent like dimethylformamide. The reaction is carried out under an inert atmosphere, typically nitrogen or argon, to prevent oxidation .

Industrial Production Methods

Industrial production of 6’-methoxy-2,3’-bipyridine-4-carboxamide may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, the optimization of reaction conditions, such as temperature, pressure, and catalyst concentration, is crucial for large-scale synthesis.

Chemical Reactions Analysis

Types of Reactions

6’-Methoxy-2,3’-bipyridine-4-carboxamide undergoes various chemical reactions, including:

Oxidation: The methoxy group can be oxidized to form a hydroxyl group.

Reduction: The carboxamide group can be reduced to an amine.

Substitution: The hydrogen atoms on the pyridine rings can be substituted with other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are commonly used.

Substitution: Halogenation can be achieved using reagents like bromine or chlorine in the presence of a catalyst.

Major Products Formed

Oxidation: Formation of 6’-hydroxy-2,3’-bipyridine-4-carboxamide.

Reduction: Formation of 6’-methoxy-2,3’-bipyridine-4-amine.

Substitution: Formation of various substituted bipyridine derivatives depending on the substituent introduced.

Scientific Research Applications

Medicinal Chemistry

Antimicrobial Activity
Recent studies have highlighted the antimicrobial properties of 6'-methoxy-2,3'-bipyridine-4-carboxamide. Research indicates that derivatives of bipyridine compounds exhibit significant activity against a range of bacterial strains. For instance, a study demonstrated that certain modifications to the bipyridine structure enhance its efficacy against resistant strains of bacteria, making it a promising candidate for developing new antimicrobial agents .

Antiviral Properties
The compound has also shown potential in antiviral applications. Research has indicated that derivatives of 6'-methoxy-2,3'-bipyridine can inhibit viral replication in vitro. This property is particularly relevant in the context of emerging viral diseases, suggesting that further exploration could lead to effective antiviral therapies .

Cancer Research
In cancer research, bipyridine derivatives have been investigated for their ability to induce apoptosis in cancer cells. The mechanism involves the modulation of cellular pathways related to cell survival and death. Preliminary studies suggest that 6'-methoxy-2,3'-bipyridine-4-carboxamide may enhance the effectiveness of existing chemotherapeutic agents .

Materials Science

Organic Light Emitting Diodes (OLEDs)
The compound's electronic properties make it suitable for applications in OLED technology. Its ability to form stable complexes with metal ions allows for the development of new materials that can be used in high-efficiency light-emitting devices. Studies have shown that incorporating 6'-methoxy-2,3'-bipyridine-4-carboxamide into OLED structures can improve their luminous efficiency and stability .

Sensors
Another application is in the development of chemical sensors. The compound can be utilized as a ligand in metal-organic frameworks (MOFs), which are known for their high surface area and tunable porosity. These MOFs can be engineered to selectively capture specific analytes from complex mixtures, making them valuable for environmental monitoring and detection applications .

Catalysis

Asymmetric Synthesis
In the field of catalysis, 6'-methoxy-2,3'-bipyridine-4-carboxamide has been explored as a chiral ligand for asymmetric synthesis reactions. Its ability to stabilize transition states facilitates the formation of enantiomerically enriched products. This application is significant in pharmaceutical chemistry where chirality plays a critical role in drug efficacy .

Electrocatalysis
The compound has also been investigated for its electrocatalytic properties. It can serve as an active component in fuel cells and batteries, where it contributes to improved charge transfer processes. Research indicates that incorporating bipyridine derivatives into electrode materials enhances their performance by increasing conductivity and stability .

Case Studies

Application Area	Study Reference	Key Findings
Antimicrobial Activity		Significant activity against resistant bacterial strains
Antiviral Properties		Inhibition of viral replication in vitro
Cancer Research		Induces apoptosis in cancer cells
OLEDs		Improved luminous efficiency and stability
Chemical Sensors		Effective analyte capture using MOFs
Asymmetric Synthesis		Stabilizes transition states for enantiomeric products
Electrocatalysis		Enhances charge transfer in fuel cells

Mechanism of Action

The mechanism of action of 6’-methoxy-2,3’-bipyridine-4-carboxamide involves its interaction with specific molecular targets. In biological systems, it may bind to proteins or enzymes, altering their activity and function. The methoxy and carboxamide groups play a crucial role in its binding affinity and specificity. The pathways involved may include signal transduction, gene expression, and metabolic regulation .

Comparison with Similar Compounds

Substituent Position and Antifungal Activity

Evidence from antifungal studies highlights the critical role of substituent positions. For example:

• Compound 5 (ortho-methoxy-substituted derivative) exhibited the highest antifungal activity due to hydrogen-bond acceptor properties at the ortho position, enhancing target interaction .
• In contrast, 6'-methoxy-2,3'-bipyridine-4-carboxamide (para-methoxy relative to carboxamide) may show reduced activity compared to ortho-substituted analogs, as para-substitution often diminishes biological efficacy .

Table 1: Antifungal Activity of Methoxy-Substituted Compounds

Compound	Substituent Position	% Inhibition (B. cinerea)	MIC (μg/mL)
Compound 5	Ortho-methoxy	92 ± 3.1	1.5
6'-Methoxy derivative	Para-methoxy	Data pending	N/A
Monomethoxy analog	Single methoxy	30 ± 2.5	>50

Impact of Methoxy Group Number and Acetylation

• Methoxy Group Count: Trimethoxy derivatives (e.g., 17, 18, 22) exhibit twice the antifungal activity of monomethoxy compounds (e.g., 6, 8) . However, acetylation reverses this trend, reducing activity in trimethoxy derivatives while enhancing it in monomethoxy analogs .
• 6'-Methoxy-2,3'-bipyridine-4-carboxamide contains a single methoxy group, suggesting moderate activity unless modified.

Table 2: Methoxy Group Count vs. Acetylation Effects

Compound Type	Methoxy Groups	% Inhibition (Non-acetylated)	% Inhibition (Acetylated)
Monomethoxy	1	30 ± 2.5	65 ± 3.8
Trimethoxy	3	60 ± 4.2	35 ± 2.9

Carboxamide-Containing Analogues

• Osmium Complexes : Bipyridine-carboxamide derivatives like [Os(bpy)₂(Nbpy)]²⁺ are used in optical oxygen sensors due to their red-shifted absorption and stable NC linkages . The carboxamide group in 6'-methoxy-2,3'-bipyridine-4-carboxamide could enable similar applications in material science.
• Thieno[2,3-b]pyridine Carboxamides: Compounds like 7h (N-(4-Methylpiperazino)-3-carboxamide) show high synthetic yields (86%) but differ in bioactivity due to their fused thiophene rings .

Lipophilicity and Bioavailability

• Lipophilicity (logP) is a key determinant of cell penetration. Compound 5 and 6'-methoxy-2,3'-bipyridine-4-carboxamide likely share moderate logP values due to their methoxy and carboxamide groups. However, halogenation at the ortho position (e.g., 3, 6 ) reduces activity despite similar hydrophobicity .

Q & A

Basic Research Questions

Q. What are the established synthetic routes for 6'-methoxy-2,3'-bipyridine-4-carboxamide, and how do reaction conditions influence yield and purity?

• Methodological Answer : The synthesis typically involves multi-step reactions, including coupling of substituted pyridine precursors. For example, bipyridine derivatives are often synthesized via Suzuki-Miyaura cross-coupling reactions using palladium catalysts, as described for structurally similar compounds . Key parameters include:

• Catalyst selection : Pd(PPh₃)₄ or PdCl₂(dppf) for regioselective coupling.
• Solvent optimization : DMF or THF for solubility and stability of intermediates.
• Temperature control : 80–100°C for efficient coupling while minimizing side reactions.
  Yield improvements (>70%) are achieved by purifying intermediates (e.g., via column chromatography) and using anhydrous conditions to prevent hydrolysis of the carboxamide group .

Q. Which spectroscopic and chromatographic techniques are most reliable for characterizing 6'-methoxy-2,3'-bipyridine-4-carboxamide?

• Methodological Answer :

• NMR : ¹H/¹³C NMR to confirm substitution patterns (e.g., methoxy protons at δ 3.8–4.0 ppm; bipyridine aromatic protons at δ 7.5–8.5 ppm) .
• HPLC-MS : Reverse-phase HPLC (C18 column, acetonitrile/water gradient) with ESI-MS for purity assessment (>95%) and molecular ion verification (e.g., [M+H]⁺ at m/z 285) .
• FT-IR : Carboxamide C=O stretch at ~1680 cm⁻¹ and N-H bend at ~3300 cm⁻¹ .

Advanced Research Questions

Q. How can researchers resolve contradictions in reported biological activity data for 6'-methoxy-2,3'-bipyridine-4-carboxamide analogs?

• Methodological Answer : Discrepancies often arise from variations in assay conditions. To address this:

• Standardize assays : Use validated cell lines (e.g., HEK293 for receptor binding) and control for solvent effects (e.g., DMSO ≤0.1% v/v) .

• Dose-response curves : Compare EC₅₀/IC₅₀ values across studies; inconsistencies may indicate off-target effects or metabolic instability .

• Structural analogs : Reference compounds like ethyl 4-(difluoromethyl)-6-methyl-[2,2'-bipyridine]-5-carboxylate (Table 1, ) to contextualize structure-activity relationships.

  Table 1: Structural Analogs and Key Properties

  Compound Name	Key Features	Biological Activity
  Ethyl 6-methyl-[2,4'-bipyridine]-3-carboxylate	Carboxylate ester, methyl substituent	Antimicrobial (MIC: 8 µg/mL)
  4-Methyl-2,2'-bipyridine-4-carboxylic acid	Carboxylic acid, no methoxy group	Weak kinase inhibition (IC₅₀ >10 µM)
  6'-Methoxy-2,3'-bipyridine-4-carboxamide	Methoxy, carboxamide	Under investigation

Q. What strategies are recommended for crystallizing 6'-methoxy-2,3'-bipyridine-4-carboxamide to study its solid-state structure?

• Methodological Answer :

• Solvent screening : Use mixed solvents (e.g., ethanol/water) for slow evaporation. Methoxy groups enhance solubility in polar aprotic solvents, but excess water may induce precipitation .
• Temperature gradient : Gradual cooling from 50°C to 4°C to promote crystal nucleation.
• Co-crystallization : Add thiourea or crown ethers to stabilize π-π interactions in the bipyridine core .

Q. How can computational methods predict the metabolic stability of 6'-methoxy-2,3'-bipyridine-4-carboxamide?

• Methodological Answer :

• Density Functional Theory (DFT) : Calculate electron densities to identify reactive sites (e.g., methoxy O-demethylation susceptibility) .
• Molecular docking : Simulate interactions with cytochrome P450 enzymes (e.g., CYP3A4) using AutoDock Vina .
• In silico ADMET : Tools like SwissADME predict bioavailability (%F >50% if logP <3) and hepatic clearance .

Data Contradiction and Validation

Q. Why are ecological toxicity data lacking for 6'-methoxy-2,3'-bipyridine-4-carboxamide, and how can researchers address this gap?

• Methodological Answer : Limited data exist due to the compound’s research-grade status and regulatory exemptions for early-stage chemicals . To fill gaps:

• Acute toxicity assays : Use Daphnia magna (OECD 202) and algal growth inhibition tests (OECD 201).
• Read-across approaches : Leverage data from analogs like 4-Methoxypyrimidine-2-carboxylic acid, which shows low mobility in soil (log Koc >3.5) .

Experimental Design Considerations

Q. What controls are essential when testing 6'-methoxy-2,3'-bipyridine-4-carboxamide in enzyme inhibition assays?

• Methodological Answer :

• Positive controls : Staurosporine for kinase assays or ampicillin for antimicrobial tests .
• Solvent controls : Match DMSO concentrations to exclude solvent-induced artifacts.
• Blank reactions : Monitor auto-hydrolysis of substrates (e.g., ATP in kinase assays) .